Cas no 15986-80-8 (2-Methyl-3-propyl-pyrazine)

2-Methyl-3-propyl-pyrazine Properties

Names and Identifiers

• 2-Methyl-3-propylpyrazine
• 2-PROPYL-3-METHYLPYRAZINE
• PROPYL-3-METHYLPYRAZINE, 2-
• 2-methyl-3-propyl-pyrazin
• 3-Propyl-2-methyl pyrazine
• Pyrazine, 2-methyl-3-propyl-
• 2-Methyl-3-n-propylpyrazine
• +Expand

• MDL： MFCD00010096
• SMILES： CCCC1=NC=CN=C1C

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.1
• Heavy Atom Count: 10
• Complexity: 93.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 1.73750
• PSA: 25.78000
• Refractive Index: n20/D 1.497(lit.)
• Boiling Point: 189-190℃763mmHg(lit.)°C at 189-190℃763mmHg(lit.) mmHg
• Flash Point: 156 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.981 g/mL at 25 °C(lit.)

2-Methyl-3-propyl-pyrazine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38
• TSCA：Yes

2-Methyl-3-propyl-pyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%